Cas no 2228618-64-0 (1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol)

• Product Name: 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol
• CAS No: 2228618-64-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6494031
• PubChem ID: 165706452
• Update Time: 2025-05-20

1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol
• [1-(1-methyl-1H-imidazol-2-yl)cyclobutyl]methanol
• 2228618-64-0
• EN300-1797312

• Inchi： 1S/C9H14N2O/c1-11-6-5-10-8(11)9(7-12)3-2-4-9/h5-6,12H,2-4,7H2,1H3
• InChI Key： HKOFIKCCCKVPTO-UHFFFAOYSA-N
• SMILES： OCC1(C2=NC=CN2C)CCC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol

Professional Introduction to 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol (CAS No. 2228618-64-0)

1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228618-64-0, has garnered considerable attention due to its potential applications in drug development and molecular research. The structural motif of this molecule, featuring a cyclobutylmethanol backbone linked to a 1-methyl-1H-imidazole ring, presents an intriguing platform for further chemical modifications and biological evaluations.

The cyclobutylmethanol moiety contributes to the steric and electronic characteristics of the compound, making it a versatile scaffold for designing novel bioactive molecules. In contrast, the 1-methyl-1H-imidazole component introduces a nitrogen-rich heterocyclic system, which is well-documented for its role in various pharmacological interactions. This combination of structural elements suggests that 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol may exhibit a range of biological activities, including potential effects on enzyme inhibition, receptor binding, and cellular signaling pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Studies have indicated that the presence of the 1-methyl-1H-imidazole group may enhance the solubility and bioavailability of derivatives, making them more suitable for therapeutic applications. Furthermore, the cyclobutylmethanol part could serve as a site for selective functionalization, allowing for the development of targeted drugs with minimal off-target effects.

In the context of current research, 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol has been explored as a precursor in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have investigated its use in generating derivatives that mimic natural products known for their anti-inflammatory and anticancer properties. The flexibility of the cyclobutyl ring provides a stable core around which various functional groups can be introduced, enabling fine-tuning of biological activity.

The imidazole ring is particularly noteworthy due to its prevalence in medicinal chemistry. It is a core structure in numerous approved drugs and has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. The methyl substitution on the imidazole ring further modulates its electronic properties, potentially enhancing binding affinity or altering metabolic stability. These features make 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol a valuable building block for medicinal chemists seeking to develop innovative therapeutics.

Experimental studies have begun to uncover the biological profile of this compound. Initial assays have shown promising results in vitro, particularly in assays related to enzyme inhibition and receptor interaction. For example, derivatives of this compound have demonstrated inhibitory activity against certain kinases and phosphodiesterases, which are implicated in various diseases. These findings align with broader trends in drug discovery where heterocyclic compounds are increasingly recognized for their therapeutic value.

The synthesis of 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol involves multi-step organic reactions that highlight the synthetic versatility of this scaffold. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for precise control over stereochemistry, which is crucial for achieving optimal biological activity.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it an attractive candidate for materials science research, particularly in the development of functional polymers and supramolecular assemblies. The ability to incorporate such molecules into larger structures could lead to novel materials with enhanced properties such as conductivity or biodegradability.

As research continues to evolve, new methodologies for analyzing and characterizing 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol will become increasingly important. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide essential insights into its molecular structure and dynamics. These tools are critical for understanding how modifications to the molecule affect its biological behavior and for guiding further optimization efforts.

In conclusion, 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanol (CAS No. 2228618-64-0) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer a rich foundation for chemical innovation, while recent research highlights its potential as a lead molecule in drug discovery efforts aimed at addressing unmet medical needs.